(S)-2-(pyrrolidin-3-yl)ethanol hydrochloride

• IUPAC Name: 2-[(3S)-pyrrolidin-3-yl]ethanol;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c8-4-2-6-1-3-7-5-6;/h6-8H,1-5H2;1H/t6-;/m0./s1
• InChI Key: SVUPXZZFQCQRSC-RGMNGODLSA-N
• Canonical SMILES: C1CNCC1CCO.Cl
• Isomeric SMILES: C1CNC[C@@H]1CCO.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol
• CAS RN: 1421033-80-8

Description

(S)-2-(pyrrolidin-3-yl)ethanol hydrochloride, also known as (S)-Hydroxypyrrolidine or HYP, is a chiral building block that has been widely used in the synthesis of pharmaceuticals and agrochemicals. It is a white crystalline powder with a molecular weight of 165.64 g/mol and a melting point of 223-225°C.

Scientific Research Applications

Polymer Chemistry and Protecting Groups

(S)-2-(pyrrolidin-3-yl)ethanol hydrochloride may share relevance with compounds like 2-(pyridin-2-yl)ethanol in polymer chemistry. For instance, 2-(pyridin-2-yl)ethanol has been shown to be an effective protecting group for methacrylic acid (MAA), which can be chemically or thermally removed after polymerization. Its stability under acidic conditions and resistance to catalytic hydrogenolysis make it a candidate for extensive use in polymer community applications (Elladiou & Patrickios, 2012).

Chemoenzymatic Synthesis

The compound also parallels the chemoenzymatic synthesis routes of related pyridine derivatives. For example, enantiomerically pure derivatives have been prepared for applications in medicinal chemistry, demonstrating the value of these pathways in creating bioactive molecules with potential therapeutic uses (Perrone et al., 2006).

Metal Complexation and Coordination Chemistry

Research into the reaction of aminoethanols with pyridine derivatives and their complexation with metals like CuII and CdII reveals the utility of these compounds in developing new materials and understanding coordination chemistry. Such studies provide insights into ligand behavior and potential applications in materials science (Mardani et al., 2019).

Pharmacological Applications

While specific studies on (S)-2-(pyrrolidin-3-yl)ethanol hydrochloride in pharmacological contexts were not found, related structures have been explored for their potential in drug development. For instance, pyridine derivatives have been synthesized and evaluated for their antimicrobial properties, suggesting a broader relevance of pyridine-based compounds in medicinal chemistry (Singh & Singh, 2012).

Analytical and Material Science

Studies on related substances in pharmaceutical formulations, like the determination of impurities in betahistine hydrochloride tablets, highlight the importance of analytical methods in ensuring drug purity and safety. This underscores the relevance of chemical analysis in pharmaceutical sciences (Ron, 2015).